4-Phenoxy-2,6-diisopropylphenylisothiocyanate

• CAS RN: 80058-93-1
• Molecular Formula: C19H21NOS
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-isothiocyanato-5-phenoxy-1,3-di(propan-2-yl)benzene
• InChI: InChI=1S/C19H21NOS/c1-13(2)17-10-16(21-15-8-6-5-7-9-15)11-18(14(3)4)19(17)20-12-22/h5-11,13-14H,1-4H3
• InChI Key: ZZNJNNXQRSAGSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1N=C=S)C(C)C)OC2=CC=CC=C2

Description

4-Phenoxy-2,6-diisopropylphenylisothiocyanate is a useful research compound. Its molecular formula is C19H21NOS and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

315 g (1 mol) of N-(4-phenoxy-2,6-diisopropylphenyl)thiourea are suspended in 800 ml of o-xylene, and the suspension is heated for 5 hours to reflux temperature, whereupon the temperature of the reaction mixture rises to ca. 150° C. The reaction mixture is then cooled, the solvent is removed by vacuum distillation, and the crude product is purified by distillation under a high vacuum, giving 278 g (93% of theory) of 4-phenoxy-2,6-diisopropylphenylisothiocyanate as a pale yellow oil with a boiling point of 130°-140° C./0.05 mbar.